3-(4-chlorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide

• IUPAC Name: 3-(4-chlorophenyl)-N-[2-(2-oxopiperidin-1-yl)ethyl]-3-phenylpropanamide
• InChI: InChI=1S/C22H25ClN2O2/c23-19-11-9-18(10-12-19)20(17-6-2-1-3-7-17)16-21(26)24-13-15-25-14-5-4-8-22(25)27/h1-3,6-7,9-12,20H,4-5,8,13-16H2,(H,24,26)
• InChI Key: BHCYWVDOUFUIOM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)CCNC(=O)CC(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H25ClN2O2
• Molecular Weight: 384.9 g/mol

Description

3-(4-chlorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide is a synthetic compound that belongs to the class of drugs known as piperidines. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 3-(4-chlorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide is not fully understood. However, it is believed to act as a modulator of GABAergic neurotransmission, which is involved in the regulation of neuronal excitability. It has also been shown to inhibit the activity of certain enzymes such as COX-2, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can lead to a reduction in neuronal excitability and anxiolytic effects. It has also been shown to reduce the production of inflammatory mediators, which can lead to anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-chlorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide in lab experiments is its well-established pharmacological profile. It has been extensively studied and its effects are well understood. However, one of the limitations of using this compound is its relatively low potency, which can make it difficult to achieve therapeutic concentrations in vivo.

Future Directions

There are a number of potential future directions for research on 3-(4-chlorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide. One area of interest is the development of more potent analogs of the compound, which could lead to improved therapeutic efficacy. Another area of interest is the investigation of the compound's potential use in the treatment of other neurological disorders such as Alzheimer's disease and multiple sclerosis. Additionally, further research is needed to fully elucidate the compound's mechanism of action and to better understand its effects on the brain and body.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide involves the reaction of 4-chlorobenzaldehyde with 2-(2-oxo-1-piperidinyl)ethylamine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with phenylpropanoic acid to obtain the final product.

Scientific Research Applications

The compound has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been investigated for its potential use in the treatment of various neurological disorders such as epilepsy, neuropathic pain, and Parkinson's disease.